Cas no 34155-21-0 (2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

• Product Name: 2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• CAS No: 34155-21-0
• MF: C₃₀H₃₈N₂O₄
• MW: 490.633728504181
• CID: 1462685
• PubChem ID: 59348322
• Update Time: 2025-04-20

2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• NTDA-C8H17
• 34155-21-0
• SCHEMBL12132257
• 2,7-Dioctylbenzo[lmn ][3,8]phenanthroline-1,3,6,8(2H ,7H)-tetraone
• 2,7-Dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-
• 2,7-Dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone; NTDA-C8
• NTDA-C8
• UFXDWLWIQFAGBE-UHFFFAOYSA-N

• Inchi： 1S/C30H38N2O4/c1-3-5-7-9-11-13-19-31-27(33)21-15-17-23-26-24(18-16-22(25(21)26)28(31)34)30(36)32(29(23)35)20-14-12-10-8-6-4-2/h15-18H,3-14,19-20H2,1-2H3
• InChI Key： UFXDWLWIQFAGBE-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C3C(N(C(C4C=CC(C(N1CCCCCCCC)=O)=C2C3=4)=O)CCCCCCCC)=O

Computed Properties

• Exact Mass: 490.28334
• Monoisotopic Mass: 490.28315770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76